Cas no 773135-47-0 (benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester)

benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester
- LogP
- 3-Chloro-2,6-difluoro-benzoic acid ethyl ester
- ethyl 3-chloro-2,6-difluorobenzoate
- 773135-47-0
- E89892
- CS-0191751
- AKOS017559969
- MFCD06204515
-
- Inchi: InChI=1S/C9H7ClF2O2/c1-2-14-9(13)7-6(11)4-3-5(10)8(7)12/h3-4H,2H2,1H3
- InChI Key: BOPCIEMFRIMPCJ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(C=CC(=C1F)Cl)F
Computed Properties
- Exact Mass: 220.0102635g/mol
- Monoisotopic Mass: 220.0102635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3
benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | BA19698-5g |
3-Chloro-2,6-difluoro-benzoic acid ethyl ester |
773135-47-0 | 97% | 5g |
$2523.00 | 2024-04-19 | |
A2B Chem LLC | BA19698-250mg |
3-Chloro-2,6-difluoro-benzoic acid ethyl ester |
773135-47-0 | 97% | 250mg |
$242.00 | 2024-04-19 | |
abcr | AB567397-250mg |
Ethyl 3-chloro-2,6-difluorobenzoate; . |
773135-47-0 | 250mg |
€292.60 | 2024-07-20 | ||
A2B Chem LLC | BA19698-500mg |
3-Chloro-2,6-difluoro-benzoic acid ethyl ester |
773135-47-0 | 97% | 500mg |
$318.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262421-500mg |
Ethyl 3-chloro-2,6-difluorobenzoate |
773135-47-0 | 98% | 500mg |
¥4268.00 | 2024-07-28 | |
Aaron | AR01K67Y-500mg |
3-Chloro-2,6-difluoro-benzoic acid ethyl ester |
773135-47-0 | 95% | 500mg |
$442.00 | 2025-02-12 | |
abcr | AB567397-1g |
Ethyl 3-chloro-2,6-difluorobenzoate; . |
773135-47-0 | 1g |
€531.80 | 2024-07-20 | ||
abcr | AB567397-5g |
Ethyl 3-chloro-2,6-difluorobenzoate; . |
773135-47-0 | 5g |
€1765.00 | 2024-07-20 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262421-1g |
Ethyl 3-chloro-2,6-difluorobenzoate |
773135-47-0 | 98% | 1g |
¥5684.00 | 2024-07-28 |
benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester Related Literature
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
-
A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
-
Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
Additional information on benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester
Benzoic Acid, 3-Chloro-2,6-Difluoro-, Ethyl Ester (CAS No: 773135-47-0)
Benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester, also known by its CAS number 773135-47-0, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzoic acid, characterized by the presence of chlorine and fluorine substituents at specific positions on the benzene ring, along with an ethyl ester group. Its unique chemical structure endows it with distinctive properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.
The molecular formula of benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester is C9H8F2ClO2, and its molecular weight is approximately 248.6 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethanol. Its melting point is around 115°C, and the boiling point is reported to be above 200°C under standard pressure.
The synthesis of benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester typically involves multi-step processes that include chlorination, fluorination, and esterification reactions. One common approach involves the electrophilic substitution of benzoic acid derivatives with chlorine and fluorine atoms at the 3-, 2-, and 6-positions of the benzene ring. The introduction of the ethyl ester group is usually achieved through nucleophilic acyl substitution using ethanol as the nucleophile.
In recent years, there has been growing interest in the application of benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines.
Beyond pharmaceuticals, benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester finds application in agrochemicals as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it a valuable component in crop protection products. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint.
The chemical stability and reactivity of benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester make it a preferred choice for use in specialty chemicals such as flame retardants and UV stabilizers. Its ability to withstand high temperatures without decomposition makes it suitable for applications in high-performance materials.
In terms of safety considerations, handling benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester requires adherence to standard laboratory safety protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling.
In conclusion, benzoic acid, 3-chloro-2,6-difluoro-, ethyl ester (CAS No: 773135-47-0), stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility continue to drive research into new uses and improved synthesis methods.
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